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Compound of Interest

Compound Name: Z-D-tyrosine

Cat. No.: B15598380 Get Quote

Before handling or disposing of any chemical, the most critical first step is to consult its specific

Safety Data Sheet (SDS). The SDS for Z-D-tyrosine will provide comprehensive information

regarding its specific hazards, handling procedures, required personal protective equipment

(PPE), and explicit disposal instructions. While D-Tyrosine and L-Tyrosine are often not

classified as hazardous substances[1], some safety data sheets classify D-Tyrosine as a

potential skin, eye, and respiratory irritant[2][3]. The addition of a benzyloxycarbonyl ("Z") group

may alter the compound's physical, chemical, and toxicological properties. Therefore,

procedural decisions must be based on the manufacturer's SDS for the specific compound

being used.

**Step-by-Step Disposal Protocol
The proper disposal of Z-D-tyrosine should be handled systematically to ensure safety and

compliance at every stage.

Step 1: Waste Identification and Segregation
Properly identifying and segregating chemical waste is the foundational step to prevent

hazardous reactions.[4]

Solid Waste: As Z-D-tyrosine is a solid, it should be collected in a dedicated, clearly labeled

solid chemical waste container.[4]
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Avoid Mixing: Do not mix Z-D-tyrosine with other waste streams, especially incompatible

chemicals like strong oxidizing agents, acids, or bases, to prevent dangerous reactions.[4][5]

Halogenated and non-halogenated solvent wastes should also be kept separate.[6]

Step 2: Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling chemical waste to minimize exposure.[4]

Gloves: Chemical-resistant gloves (e.g., nitrile).[4]

Eye Protection: Safety glasses or goggles.[4]

Lab Coat: A flame-resistant lab coat.[4]

Footwear: Closed-toe shoes.

Step 3: Waste Container Selection and Labeling
Hazardous waste must be stored in appropriate, well-maintained containers.

Container Requirements: Use a container made of a material compatible with the chemical

waste. It must be in good condition, with no leaks or cracks, and equipped with a secure,

leak-proof lid.[4][7] The container must remain closed except when waste is being added.[4]

[6]

Labeling: Accurate labeling is a legal requirement.[4] Affix a "Hazardous Waste" label to the

container as soon as the first waste is added.[6] The label must include the full chemical

name "Z-D-tyrosine" (no abbreviations), the associated hazards as indicated in the SDS,

and the date when waste accumulation began.[4][5]

Step 4: Waste Accumulation and Storage
Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)

within the laboratory.[4][5]

Location: The SAA should be at or near the point of generation.[4]
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Segregation: In the SAA, ensure that containers of incompatible wastes are segregated, for

instance, by using secondary containment bins.[8]

Inspections: Regularly inspect the SAA for any signs of leaks or container deterioration.[7]

Step 5: Arranging Final Disposal
Hazardous chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Schedule Pickup: Contact your EHS office to schedule a waste pickup when your container

is full or approaching its storage time limit.[4]

Documentation: Maintain a log of all chemicals added to a waste container to ensure an

accurate inventory for disposal.[4]

Prohibited Actions: Never dispose of Z-D-tyrosine or other hazardous chemicals down the

drain or in the regular trash.[4][6][8] Evaporation is not a permissible method of disposal.[6]

Step 6: Decontamination of Empty Containers
Empty containers that once held Z-D-tyrosine must be decontaminated before they can be

disposed of as regular trash.[4]

Triple Rinsing: Rinse the empty container three times with a suitable solvent capable of

dissolving the residue.[4]

Rinsate Collection: The first rinseate from a container that held a hazardous chemical must

be collected and disposed of as hazardous waste.[4][8] For highly toxic chemicals, the first

three rinses must be collected as hazardous waste.[4][8]

Final Disposal: After triple rinsing and air drying, deface or remove all chemical labels before

disposing of the container in the regular trash or designated glass disposal bins.[6][8]

Quantitative Guidelines for Laboratory Waste
Management
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Local regulations and institutional policies may vary, but the following table summarizes

common quantitative limits for hazardous waste accumulation.

Guideline Limit Citation(s)

Satellite Accumulation
Up to 55 gallons of hazardous

waste
[4][6]

Acute Hazardous Waste
Up to 1 quart of acutely

hazardous waste
[4][6]

Container Headspace
Leave at least 1 inch of space

for expansion
[4]

SAA Storage Time (Partial)
Up to 1 year for partially filled

containers
[5]

SAA Removal Time (Full)
Within 3 days after the

container becomes full
[5]

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the proper disposal procedure

for Z-D-tyrosine.
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Start: Z-D-tyrosine Waste for Disposal

1. Consult SDS for Z-D-tyrosine

Is it classified as
hazardous waste?

2. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Follow Institutional Guidelines
for Non-Hazardous Waste

No

3. Segregate Waste
(Solid Chemical Waste)

4. Use Labeled Hazardous
Waste Container

5. Store in Satellite
Accumulation Area (SAA)

6. Arrange Pickup via EHS

Click to download full resolution via product page

Caption: Decision workflow for Z-D-tyrosine disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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